Cas no 2137791-08-1 (Isothiazole, 4-bromo-5-(3-bromopropyl)-)

• Product Name: Isothiazole, 4-bromo-5-(3-bromopropyl)-
• CAS No: 2137791-08-1
• MF: C₆H₇Br₂NS
• MW: 284.999478578568
• CID: 5287139
• Update Time: 2025-05-24

Isothiazole, 4-bromo-5-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4-bromo-5-(3-bromopropyl)-

• Inchi： 1S/C6H7Br2NS/c7-3-1-2-6-5(8)4-9-10-6/h4H,1-3H2
• InChI Key： MGZXNOZXURRGSC-UHFFFAOYSA-N
• SMILES： S1C(CCCBr)=C(Br)C=N1

Additional information on Isothiazole, 4-bromo-5-(3-bromopropyl)-

4-Bromo-5-(3-Bromopropyl)Isothiazole: A Comprehensive Overview

The compound 4-bromo-5-(3-bromopropyl)isothiazole, with the CAS number 2137791-08-1, is a significant molecule in the field of organic chemistry. This isothiazole derivative has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of an isothiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, with substituents at positions 4 and 5 being bromine and a 3-bromopropyl group, respectively.

Recent studies have highlighted the importance of isothiazole derivatives in medicinal chemistry, particularly as potential leads for drug development. The presence of bromine atoms in the structure of 4-bromo-5-(3-bromopropyl)isothiazole introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. This makes it a promising candidate for further exploration in pharmacological research.

In terms of synthesis, the compound can be prepared through various methods, including substitution reactions involving appropriate bromoalkanes and isothiazole precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining high yields.

The application of 4-bromo-5-(3-bromopropyl)isothiazole extends beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and advanced materials. For instance, its use as a building block in constructing bioactive compounds has been reported in recent literature.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure and confirm its identity, ensuring reliability in subsequent studies.

In conclusion, 4-bromo-5-(3-bromopropyl)isothiazole stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this molecule, underscoring its significance in contemporary chemical research.